![molecular formula C14H22ClNO3 B1433438 [(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine hydrochloride CAS No. 1803600-52-3](/img/structure/B1433438.png)
[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine hydrochloride
Overview
Description
The compound contains a 1,3-dioxolane ring, which is a type of acetal, a functional group that is often used in organic synthesis to protect a carbonyl group. The compound also contains a secondary amine group, which can participate in a variety of reactions .
Molecular Structure Analysis
The compound has a 1,3-dioxolane ring, a secondary amine group, and a methoxyphenyl group. The 1,3-dioxolane ring and the methoxyphenyl group are likely to contribute to the compound’s polarity .Chemical Reactions Analysis
The secondary amine group in the compound can participate in a variety of reactions, including alkylation, acylation, and condensation reactions .Physical And Chemical Properties Analysis
Based on the structure, the compound is likely to be a solid at room temperature. It’s likely to be soluble in organic solvents due to the presence of the 1,3-dioxolane ring and the methoxyphenyl group .Scientific Research Applications
Bio-Based Solvent Development
This compound has potential applications in the development of bio-based solvents. Traditional solvents often face sustainability and toxicity challenges, and legislation like REACH encourages the shift towards safer, bio-derived alternatives . A case study on a related molecule, methyl (2,2-dimethyl-1,3-dioxolan-4-yl)methyl carbonate, highlights the importance of in silico modeling and toxicity testing in developing green solvents .
Organic Synthesis
In organic chemistry, this compound can be used as a reagent or intermediate for synthesizing various organic molecules. Its structure suggests potential utility in stereoselective synthesis, given the presence of a chiral dioxolane ring which could induce chirality in resulting compounds .
Environmental Science
The compound’s potential as a bio-based solvent also indicates its relevance in environmental science, particularly in studies focusing on reducing the environmental impact of chemical processes and products .
Chemical Industry Applications
This substance is used in various industrial applications, including building & construction work, agriculture, forestry, fishing, and health services. It is also used in the manufacture of chemicals and furniture, indicating its versatility as a chemical building block .
properties
IUPAC Name |
1-(2,2-dimethyl-1,3-dioxolan-4-yl)-N-[(4-methoxyphenyl)methyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3.ClH/c1-14(2)17-10-13(18-14)9-15-8-11-4-6-12(16-3)7-5-11;/h4-7,13,15H,8-10H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKGPUQVFRHNLHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC(O1)CNCC2=CC=C(C=C2)OC)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl][(4-methoxyphenyl)methyl]amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 6-bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate](/img/structure/B1433361.png)
![methyl[(1-methyl-1H-pyrazol-5-yl)methyl]amine hydrochloride](/img/structure/B1433366.png)
![Methoxy(1-{5-[4-(trifluoromethyl)phenyl]thiophen-2-yl}ethylidene)amine](/img/structure/B1433376.png)